Cas no 867065-84-7 (1(4H)-Pyrimidinecarboxylic acid, 5,6-dihydro-, 1,1-dimethylethyl ester)

• Product Name: 1(4H)-Pyrimidinecarboxylic acid, 5,6-dihydro-, 1,1-dimethylethyl ester
• CAS No: 867065-84-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 4262393
• PubChem ID: 59679260
• Update Time: 2025-04-24

1(4H)-Pyrimidinecarboxylic acid, 5,6-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyrimidinecarboxylic acid, 5,6-dihydro-, 1,1-dimethylethyl ester
• tert-butyl5,6-dihydropyrimidine-1(4h)-carboxylate
• 867065-84-7
• SCHEMBL14164266
• tert-butyl 5,6-dihydropyrimidine-1(4h)-carboxylate

• Inchi： 1S/C9H16N2O2/c1-9(2,3)13-8(12)11-6-4-5-10-7-11/h7H,4-6H2,1-3H3
• InChI Key： ZJFAJXKVQGTZRK-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCCN=1

Computed Properties

• Exact Mass: 184.121177757Da
• Monoisotopic Mass: 184.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.9Ų